Cas no 1005299-36-4 (N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]thiophene-2-carboxamide)

• Product Name: N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]thiophene-2-carboxamide
• CAS No: 1005299-36-4
• MF: C₂₀H₁₈N₂O₃S₂
• MW: 398.498522281647
• CID: 5507425
• Update Time: 2025-11-01

N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-7-yl]thiophene-2-carboxamide
• N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]thiophene-2-carboxamide

• Inchi： 1S/C20H18N2O3S2/c23-20(19-9-5-13-26-19)21-16-11-10-15-6-4-12-22(18(15)14-16)27(24,25)17-7-2-1-3-8-17/h1-3,5,7-11,13-14H,4,6,12H2,(H,21,23)
• InChI Key： DCODLXVOXPEJRF-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC3=C(C=C2)CCCN3S(C2=CC=CC=C2)(=O)=O)=O)SC=CC=1

Additional information on N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]thiophene-2-carboxamide

Professional Introduction to N-[1-(benzenesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-carboxamide]

N-[1-(benzenesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-carboxamide] (CAS No. 1005299-36-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a convergence of multiple chemical moieties that contribute to its unique pharmacological properties. The presence of both benzenesulfonyl and thiophene-2-carboxamide functional groups within its framework suggests potential applications in the development of novel therapeutic agents.

The benzenesulfonyl group is well-known for its role as a pharmacophore in various bioactive molecules, often contributing to binding affinity and metabolic stability. In contrast, the thiophene-2-carboxamide moiety introduces a thiophene ring system, which is frequently employed in medicinal chemistry due to its ability to modulate biological pathways. The combination of these two groups within N-[1-(benzenesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-carboxamide] creates a versatile scaffold that may exhibit multifaceted interactions with biological targets.

In recent years, there has been a growing interest in the development of heterocyclic compounds for their potential therapeutic applications. Heterocycles such as tetrahydroquinoline and thiophene have been extensively studied for their role in modulating various biological processes. The incorporation of these heterocyclic systems into pharmaceutical candidates has led to the discovery of several drugs with significant clinical efficacy. N-[1-(benzenesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-carboxamide] embodies this trend by integrating multiple pharmacologically relevant moieties into a single molecular entity.

The synthesis of N-[1-(benzenesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-carboxamide] involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the functionalization of the tetrahydroquinoline core followed by the introduction of the benzenesulfonyl group. Subsequent steps involve the incorporation of the thiophene-2-carboxamide moiety through amide bond formation. This synthetic route underscores the compound's feasibility for large-scale production and further derivatization.

The pharmacological potential of N-[1-(benzenesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-carboxamide] has been explored in several preclinical studies. These investigations have focused on its interactions with various biological targets, including enzymes and receptors involved in inflammatory and immunomodulatory pathways. Preliminary findings suggest that this compound may exhibit inhibitory activity against key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response.

BENZENESULFONYL-1,2,3,4-TETRAHYDROQUINOLIN-7-YL)THTHOPENE-2-CARBOXYLAMIDE] may also interact with other therapeutic targets relevant to neurological disorders. The tetrahydroquinoline scaffold is known to possess neuroprotective properties, while the presence of theBENZENESULFONYL GROUP may enhance its ability to cross the blood-brain barrier. These characteristics make this compound a promising candidate for further investigation in neurodegenerative diseases such as Alzheimer's and Parkinson's. BENZENESULFONYL)-1,2,3,4-TETRAHYDROQUINOLIN-7-YL)-THTHOPENE-2-CARBOXYLAMIDE]. By leveraging these technologies, scientists can optimize the compound's structure for improved efficacy and reduced side effects. Additionally computational studies have helped identify potential drug-likeness properties such as solubility and metabolic stability which are crucial for successful drug development. BENZENESULFONYL)-1,2,